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Compound of Interest

Compound Name: Biotinamide-C3-PEG3-C-alkyne

Cat. No.: B8229332

This guide provides a comprehensive technical overview of biotin-alkyne reagents featuring a
triethylene glycol (PEG3) linker. It is intended for researchers, scientists, and drug development
professionals who utilize bioconjugation techniques. The document details the core
components, physicochemical properties, and critical functions of the PEG3 linker,
supplemented with quantitative data, detailed experimental protocols, and workflow
visualizations.

Core Components and Their Functions

Biotin-PEG3-alkyne is a heterobifunctional reagent designed for the precise chemical labeling
of biomolecules. Its architecture consists of three essential components: a biotin affinity tag, an
alkyne reactive handle, and a PEG3 linker that covalently connects them. Each component
serves a distinct and vital function in bioconjugation workflows.

 Biotin Moiety: This acts as a powerful affinity tag, renowned for its extraordinarily strong and
specific non-covalent interaction with avidin and streptavidin proteins.[1][2] This property is
widely exploited for the detection, purification, and immobilization of labeled biomolecules.[1]

o Alkyne Group: This terminal functional group serves as a reactive handle for "click
chemistry," one of the most efficient and bioorthogonal conjugation reactions.[3][4]
Specifically, it participates in the Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) to
form a highly stable triazole linkage with an azide-modified target molecule.[5][6]
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o PEG3 Linker: The Polyethylene Glycol (PEG) linker, composed of three repeating ethylene
oxide units, is not merely a spacer.[3][7] It imparts crucial physicochemical properties to the
entire reagent, enhancing its utility in aqueous biological environments. Its primary roles are
to increase solubility and to provide a flexible spacer arm that minimizes steric hindrance,
ensuring that both the alkyne and biotin groups are accessible for their respective reactions.
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Caption: Logical relationship of the core components in a Biotin-PEG3-Alkyne reagent.

Physicochemical Properties and Quantitative Data

The PEG3 linker is a monodisperse compound, meaning it has a precisely defined molecular
weight and length, which is critical for reproducibility in bioconjugation applications.[10] Its
fundamental properties are central to its widespread use.

Key Properties of the PEG3 Linker:

» Hydrophilicity: The repeating ethylene oxide units are highly hydrophilic, forming hydrogen
bonds with water. This property significantly increases the aqueous solubility of the entire
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biotin-alkyne reagent and the final bioconjugate.[4][11][12]

o Biocompatibility: PEG is well-established as a non-toxic and biocompatible polymer, making
it suitable for applications in living cells and in vivo studies.[10][13][14]

e Low Immunogenicity: The PEG chain can mask the conjugated molecule from the immune
system, reducing the potential for an immunogenic response.[11][13][14]

 Flexibility: The single bonds within the PEG backbone allow for free rotation, giving the linker
significant conformational flexibility.[13] This ensures the biotin and alkyne termini can orient
themselves optimally for binding and reaction.

Quantitative Data Summary

The table below summarizes key quantitative data for Biotin-PEG3-Alkyne and related

compounds.
Molecular
Compound Molecular .
Weight (g/mol  CAS Number Source(s)

Name Formula )
Biotin-PEG3-

C19H31N305S 413.5 1421701-68-9 [4]
Alkyne
Biotin-PEG3-

) C18H34N40OsS 418.6 359860-27-8 [8]

Amine
PC Biotin-PEG3-

C35H52N6012S 780.9 1869922-24-6 [15][16]
Alkyne*
PEG3 (Linker

C7H1604 164.20 67439-82-1 [7]
Core)
m-PEGS3-

CsH1604 176.21 356066-46-1 [17]
aldehyde
m-PEG3-acid CsH160s5 192.2 209542-49-4 [12]

*Note: PC denotes a photocleavable variant of the reagent.[15][16]
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Role of the PEG3 Linker in Bioconjugation
Workflows

The PEG3 linker plays a pivotal role in the two primary stages of a typical bioconjugation
experiment: the initial labeling reaction and the subsequent application (e.g., purification or

detection).

Stage 1: Covalent Labeling via Click Chemistry During the CuAAC reaction, the PEG3 linker
acts as a flexible spacer, projecting the terminal alkyne group away from the biotin moiety. This
separation prevents the bulky biotin from sterically interfering with the approach of the azide-
containing target molecule and the copper catalyst, thereby facilitating an efficient and high-

yield conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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